4,4'-bis[(3-carboxypropanoyl)amino]-3,3'-biphenyldicarboxylic acid

• IUPAC Name: 5-[3-carboxy-4-(3-carboxypropanoylamino)phenyl]-2-(3-carboxypropanoylamino)benzoic acid
• InChI: InChI=1S/C22H20N2O10/c25-17(5-7-19(27)28)23-15-3-1-11(9-13(15)21(31)32)12-2-4-16(14(10-12)22(33)34)24-18(26)6-8-20(29)30/h1-4,9-10H,5-8H2,(H,23,25)(H,24,26)(H,27,28)(H,29,30)(H,31,32)(H,33,34)
• InChI Key: DHEUNHVWNUOEDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)NC(=O)CCC(=O)O)C(=O)O)C(=O)O)NC(=O)CCC(=O)O
• Molecular Formula: C22H20N2O10
• Molecular Weight: 472.4 g/mol

Description

'4,4'-bis[(3-carboxypropanoyl)amino]-3,3'-biphenyldicarboxylic acid' is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as BPDC-DA and is a member of the family of bis(amino acid) derivatives. BPDC-DA has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Mechanism of Action

The mechanism of action of BPDC-DA is not fully understood, but it is believed to involve the formation of stable complexes with various drugs or metal ions. BPDC-DA has been shown to form stable complexes with drugs such as doxorubicin and cisplatin, which can enhance their efficacy and reduce their toxicity. In addition, BPDC-DA has been shown to form stable complexes with metal ions such as copper and zinc, which can facilitate their removal from wastewater.
Biochemical and Physiological Effects:
BPDC-DA has been shown to have low toxicity and high biocompatibility, making it a promising candidate for drug delivery applications. In addition, BPDC-DA has been shown to enhance the efficacy of drugs such as doxorubicin and cisplatin, which can improve their therapeutic outcomes. BPDC-DA has also been shown to have potential applications in the removal of heavy metals from wastewater, which can improve water quality and reduce environmental pollution.

Advantages and Limitations for Lab Experiments

BPDC-DA has several advantages for lab experiments, including its low toxicity, high biocompatibility, and ability to form stable complexes with various drugs and metal ions. However, BPDC-DA has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and characterization.

Future Directions

There are several future directions for research on BPDC-DA, including the development of new synthesis methods, the investigation of its potential applications in other fields such as catalysis and energy storage, and the optimization of its properties for drug delivery and heavy metal removal applications. In addition, further studies are needed to fully understand the mechanism of action of BPDC-DA and its interactions with various drugs and metal ions.

Synthesis Methods

BPDC-DA can be synthesized using various methods, including the reaction of 4,4'-diaminobiphenyl with succinic anhydride and subsequent reaction with glycine. Another method involves the reaction of 4,4'-diaminobiphenyl with maleic anhydride and subsequent reaction with glycine. The resulting product is a white powder that is soluble in water.

Scientific Research Applications

BPDC-DA has been extensively studied for its potential applications in various fields, including biomedicine, material science, and environmental science. In biomedicine, BPDC-DA has been investigated for its potential use as a drug carrier due to its biocompatibility and ability to form stable complexes with various drugs. In material science, BPDC-DA has been studied for its potential use in the fabrication of metal-organic frameworks and as a building block for the synthesis of other bis(amino acid) derivatives. In environmental science, BPDC-DA has been investigated for its potential use in the removal of heavy metals from wastewater due to its ability to form stable complexes with metal ions.